5-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-3,4-dihydropyrimidin-4-one

• IUPAC Name: 5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H6N4O2S/c15-9-6(4-11-5-12-9)10-13-8(14-16-10)7-2-1-3-17-7/h1-5H,(H,11,12,15)
• InChI Key: HJHCYOLVBALYMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NOC(=N2)C3=CN=CNC3=O
• Molecular Formula: C10H6N4O2S
• Molecular Weight: 246.25 g/mol

Description

The compound seems to be a derivative of 1,2,4-oxadiazole, which is a class of organic compounds that possess a five-membered heterocyclic ring system. The ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. These compounds are known to have various therapeutic effects and are frequently encountered in active pharmaceutical ingredients.

Synthesis Analysis

While specific synthesis information for the requested compound is not available, a related compound, a series of new 1,3,4-thiadiazoles, were synthesized by heterocyclization of N-(4-nitrophenyl)thiophene-2-carbohydrazonoyl chloride with a variety of hydrazine-carbodithioate derivatives.

Molecular Structure Analysis

The structures and molecular properties of these compounds were obtained using a DFT-D3 (B3LYP (+D3)) approach in conjunction with the 6-311G (d,p) basis set.

Scientific Research Applications

Medicinal Chemistry

• Therapeutic Properties : Thiophene derivatives exhibit a wide range of therapeutic properties. .

Anti-Inflammatory Agents

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Serotonin Antagonists

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Cannabinoid Receptor Antagonists

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Fungicidal Activity

• Design and Synthesis : N-(thiophen-2-yl) nicotinamide derivatives were designed by splicing nicotinic acid and thiophene. .

Synthetic Strategies

• Recent Approaches : Researchers have employed various synthetic strategies to create thiophene derivatives. .

Future Directions

The future directions for the research and development of these compounds could involve the discovery and development of new compounds with potential therapeutic activity. The importance of thiophene and thiadiazole rings as scaffolds present in a wide range of therapeutic agents has driven the synthesis of a large number of novel antitumor agents.

Mechanism of Action

Target of Action

The primary target of this compound is the acetylcholine receptor . Acetylcholine receptors play a crucial role in transmitting signals in the nervous system. They are key players in both the peripheral and central nervous systems, influencing a variety of physiological functions.

Mode of Action

The compound interacts with the acetylcholine receptor, affecting its function . .

Biochemical Pathways

The compound’s interaction with the acetylcholine receptor suggests that it may affect pathways related to neurotransmission . Acetylcholine is a neurotransmitter involved in many functions, including muscle contraction, heart rate, memory, and learning. Disruption of acetylcholine receptor function can therefore have widespread effects.